Splenopentin Acetate

• CAS No.: 105184-37-0
• Product Name: Splenopentin Acetate
• Molecular Formula: C33H55N9O11
• Molecular Weight: 753.8 g/mol
• IUPAC Name: acetic acid;4-[[6-amino-2-[[2-amino-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]-5-[[1-[[1-carboxy-2-(4-hydroxyphenyl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C31H51N9O9.2C2H4O2/c1-17(2)25(29(47)39-23(30(48)49)16-18-8-10-19(41)11-9-18)40-28(46)22(12-13-24(42)43)38-27(45)21(7-3-4-14-32)37-26(44)20(33)6-5-15-36-31(34)35;2*1-2(3)4/h8-11,17,20-23,25,41H,3-7,12-16,32-33H2,1-2H3,(H,37,44)(H,38,45)(H,39,47)(H,40,46)(H,42,43)(H,48,49)(H4,34,35,36);2*1H3,(H,3,4)
• Standard InChIKey: LVTBFNOBCJAFQW-VPPHCPGPSA-N
• SMILES: CC(C)C(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)N.CC(=O)O.CC(=O)O
• Description: Splenopentin (SP-5: Arg-Lys-Glu-Val-Tyr), a pentapeptide corresponding to the residues 32-36 of the splenic hormone splenin, increases dose-dependently the number of bone marrow colonies (M and GM colonies).
• Related CAS: 75957-60-7 (free base)
• Sequence: RKEVY
• Synonyms: SP5; Arg-lys-glu-val-tyr; Splenin pentapeptide (32-36); Thymopoietin III pentapeptide (32-36); Splenopentin Acetate
• Reference: 1: Singh VK, Biswas S, Mathur KB, Haq W, Garg SK, Agarwal SS. Thymopentin and; splenopentin as immunomodulators. Current status. Immunol Res. 1998;17(3):345-68.; Review. PubMed PMID: 9638477.; ; ; 2: Biswas S, Singh VK, Rastogi A, Sharan R, Haq W, Mathur KB, Agarwal SS.; Stimulation of IL-2 production and CD2R expression by splenopentin analogs. Int J; Immunopharmacol. 1997 Jun;19(6):341-5. PubMed PMID: 9467753.; ; ; 3: Chatterjee-Kishore M, Agrawal S, Singh VK, Mathur KB, Haq A, Agarwal SS.; Upregulation of HLA class-I gene transcription in K562 cells by analogs of; splenopentin (SP-5). Biochem Mol Biol Int. 1997 Mar;41(3):521-8. Erratum in:; Biochem Mol Biol Int 1997 Oct;43(2):463. PubMed PMID: 9090459.; ; ; 4: Diezel W, Weber HA, Maciejewski J, Volk HD. The effect of splenopentin (DA; SP-5) on in vitro myelopoiesis and on AZT-induced bone marrow toxicity. Int J; Immunopharmacol. 1993 Apr;15(3):269-73. PubMed PMID: 8505137.; ; ; 5: Rastogi A, Singh VK, Biswas S, Haq W, Mathur KB, Agarwal SS. Augmentation of; human natural killer cells by splenopentin analogs. FEBS Lett. 1993 Feb; 8;317(1-2):93-5. PubMed PMID: 8428639.; ; ; 6: Simon HU, Kraul H, Schäfer R, Kilian U, Hoffmann A. Lack of effect of; diacetyl-splenopentin (Berlopentin) on the pharmacokinetics of caffeine.; Pharmazie. 1992 Jan;47(1):49-50. PubMed PMID: 1608985.; ; ; 7: Bräuer R, Thoss K, Henzgen S, Waldmann G. Effects of the immunomodulator; diacetyl-splenopentin on antigen-induced arthritis in rabbits. Agents Actions.; 1992 Jan;35(1-2):96-103. PubMed PMID: 1387284.; ; ; 8: Evseev VA, Davydova TV, Fomina VG, Odariuk Iu, Repke G, Oeme P, Forner K.; [Splenopentin--modulator of immunological and behavioral reactions in secondary; immunodeficiency state induced by experimental alcoholism]. Biull Eksp Biol Med. ; 1991 Jun;111(6):637-9. Russian. PubMed PMID: 1893194.; ; ; 9: Simon HU, Lauterbach H, Börner A, Wachtel S. Diacetyl-splenopentin (BCH 069); did not affect the concentrations of various hormones in men. Exp Clin; Endocrinol. 1990 Dec;96(3):314-6. PubMed PMID: 2083571.; ; ; 10: Eckert R, Maciejewski J, Weber H, Volk HD, Diezel W, Forner K, von Baehr R.; Splenopentin (DAc-SP5)--influence on engraftment and graft-vs-host reaction after; non-H-2 bone marrow transplantation in mice. Exp Clin Endocrinol. 1990; Dec;96(3):307-13. PubMed PMID: 2083570.
• PubChem Compound: 53394818
• Last Modified: Nov 14 2021